Cas no 258272-90-1 (Benzoic acid,4-(2-methyl-1-oxopropyl)-, ethyl ester)

Benzoic acid,4-(2-methyl-1-oxopropyl)-, ethyl ester structure
258272-90-1 structure
Product Name:Benzoic acid,4-(2-methyl-1-oxopropyl)-, ethyl ester
CAS No:258272-90-1
MF:C13H16O3
MW:220.264344215393
CID:247022
PubChem ID:45116516
Update Time:2025-04-19

Benzoic acid,4-(2-methyl-1-oxopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(2-methyl-1-oxopropyl)-, ethyl ester
    • Ethyl4-isobutyrylbenzoate
    • 4-Isobutyryl-benzoic acid ethyl ester
    • Ethyl 4-isobutyrylbenzoate
    • SCHEMBL2412310
    • 258272-90-1
    • INDGPHVFDYOYGC-UHFFFAOYSA-N
    • Inchi: 1S/C13H16O3/c1-4-16-13(15)11-7-5-10(6-8-11)12(14)9(2)3/h5-9H,4H2,1-3H3
    • InChI Key: INDGPHVFDYOYGC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)OCC)=CC=1)C(C)C

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4A^2

Experimental Properties

  • PSA: 43.37
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